Cas no 833485-01-1 (Benzoic acid, 4-[[2,4-bis(trifluoromethyl)phenyl]methoxy]-)

• Product Name: Benzoic acid, 4-[[2,4-bis(trifluoromethyl)phenyl]methoxy]-
• CAS No: 833485-01-1
• MF: C₁₆H₁₀F₆O₃
• MW: 364.23922586441
• CID: 672238
• PubChem ID: 11325980
• Update Time: 2025-04-19

Benzoic acid, 4-[[2,4-bis(trifluoromethyl)phenyl]methoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[2,4-bis(trifluoromethyl)phenyl]methoxy]-
• 4-[[2,4-bis(trifluoromethyl)phenyl]methoxy]benzoic acid
• DTXSID80462485
• 833485-01-1
• SCHEMBL6239593
• LTFGZNGWVWUDDC-UHFFFAOYSA-N

• Inchi： 1S/C16H10F6O3/c17-15(18,19)11-4-1-10(13(7-11)16(20,21)22)8-25-12-5-2-9(3-6-12)14(23)24/h1-7H,8H2,(H,23,24)
• InChI Key： LTFGZNGWVWUDDC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=CC=1COC1C=CC(C(=O)O)=CC=1)(F)F

Computed Properties

• Exact Mass: 364.05341315g/mol
• Monoisotopic Mass: 364.05341315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 46.5Ų